[5-(Benzenesulfonyl)-2-nitrophenyl] 4-chlorobenzoate

• CAS No.: 219793-45-0
• Product Name: [5-(Benzenesulfonyl)-2-nitrophenyl] 4-chlorobenzoate
• Molecular Formula: C19H12ClNO6S
• Molecular Weight: 417.8 g/mol
• IUPAC Name: [5-(benzenesulfonyl)-2-nitrophenyl] 4-chlorobenzoate
• Standard InChI: InChI=1S/C19H12ClNO6S/c20-14-8-6-13(7-9-14)19(22)27-18-12-16(10-11-17(18)21(23)24)28(25,26)15-4-2-1-3-5-15/h1-12H
• Standard InChIKey: WNDWKKPBLAKXMI-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)S(=O)(=O)C2=CC(=C(C=C2)[N+](=O)[O-])OC(=O)C3=CC=C(C=C3)Cl
• Canonical SMILES: C1=CC=C(C=C1)S(=O)(=O)C2=CC(=C(C=C2)[N+](=O)[O-])OC(=O)C3=CC=C(C=C3)Cl
• Appearance: Solid powder
• Description: BTB06584 is an IF1 -dependent selective inhibitor of the mitochondrial F1 Fo-ATPase. BTB06584 inhibited F1 Fo-ATPase activity with no effect on ΔΨm or O2 consumption. BTB06584 efficiency was increased by IF1 overexpression and reduced by silencing the protein.BTB06584 may represent a valuable tool to selectively inhibit mitochondrial F1 Fo-ATPase activity without compromising ATP synthesis and to limit ischaemia-induced injury caused by reversal of the mitochondrial F1 Fo-ATPsynthase.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: 2-nitro-5-(phenylsulfonyl)phenyl 4-chlorobenzoate; BTB06584; CCG-42771
• Reference: 1: Ivanes F, Faccenda D, Gatliff J, Ahmed AA, Cocco S, Cheng CH, Allan E, Russell; 2: Matic I, Strobbe D, Frison M, Campanella M. Controlled and Impaired
• PubChem Compound: 2799764
• Last Modified: Nov 11 2021